Cas no 321431-16-7 (3-[(4-CHLOROPHENYL)SULFONYL]-4-METHYL-6-PHENYL-2(1H)-PYRIDINONE)

• Product Name: 3-[(4-CHLOROPHENYL)SULFONYL]-4-METHYL-6-PHENYL-2(1H)-PYRIDINONE
• CAS No: 321431-16-7
• MF: C₁₈H₁₄ClNO₃S
• MW: 359.826662540436
• CID: 5214294
• Update Time: 2026-03-06

3-[(4-CHLOROPHENYL)SULFONYL]-4-METHYL-6-PHENYL-2(1H)-PYRIDINONE Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROPHENYL)SULFONYL]-4-METHYL-6-PHENYL-2(1H)-PYRIDINONE
• 3-(4-chlorobenzenesulfonyl)-4-methyl-6-phenyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C18H14ClNO3S/c1-12-11-16(13-5-3-2-4-6-13)20-18(21)17(12)24(22,23)15-9-7-14(19)8-10-15/h2-11H,1H3,(H,20,21)
• InChI Key： WMKRKXOCIJXGEG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2)=CC(C)=C1S(C1=CC=C(Cl)C=C1)(=O)=O

Additional information on 3-[(4-CHLOROPHENYL)SULFONYL]-4-METHYL-6-PHENYL-2(1H)-PYRIDINONE

3-[(4-Chlorophenyl)sulfonyl]-4-methyl-6-phenyl-2(1H)-pyridinone: A Comprehensive Overview

3-[(4-Chlorophenyl)sulfonyl]-4-methyl-6-phenyl-2(1H)-pyridinone, also known by its CAS number 321431-16-7, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridinones, which are known for their diverse biological activities and potential therapeutic applications. The molecule features a pyridinone ring system substituted with a sulfonyl group at the 3-position, a methyl group at the 4-position, and a phenyl group at the 6-position. These substituents contribute to its distinct chemical properties and biological functions.

The synthesis of 3-[(4-Chlorophenyl)sulfonyl]-4-methyl-6-phenyl-2(1H)-pyridinone involves a series of carefully designed organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the compound's importance in both academic and industrial settings.

From a pharmacological perspective, this compound has demonstrated promising activity in various biological assays. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Moreover, its ability to modulate key cellular pathways involved in neurodegenerative diseases has been investigated in recent research. For example, a study published in Nature Communications highlighted its role in inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease.

The structural features of 3-[(4-Chlorophenyl)sulfonyl]-4-methyl-6-phenyl-2(1H)-pyridinone play a crucial role in its biological activity. The sulfonyl group at the 3-position introduces electron-withdrawing effects, which enhance the compound's ability to interact with target proteins. Meanwhile, the methyl and phenyl substituents at positions 4 and 6 contribute to hydrophobic interactions and overall molecular stability. These attributes make the compound highly versatile in terms of its potential applications.

In terms of applications, this compound has been explored for its potential use in drug discovery programs targeting chronic inflammatory diseases, neurodegenerative disorders, and certain types of cancer. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and its ability to inhibit tumor growth in vitro. These findings underscore its potential as a lead compound for further drug development.

Recent research has also focused on understanding the mechanism of action of 3-[(4-Chlorophenyl)sulfonyl]-4-methyl-6-phenyl-2(1H)-pyridinone at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how it interacts with target enzymes and receptors. For instance, studies have revealed that it binds selectively to cyclooxygenase (COX) enzymes, which are key players in inflammation.

The development of analogs based on this compound has further expanded its utility in medicinal chemistry. By modifying specific substituents on the pyridinone ring, researchers have been able to fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These efforts have led to the identification of several promising candidates with improved bioavailability and reduced toxicity.

In conclusion, 3-[(4-Chlorophenyl)sulfonyl]-4-methyl-6-phenyl-2(1H)-pyridinone (CAS No: 321431-16-7) is a highly versatile compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological research, positions it as an important tool for addressing unmet medical needs. As research continues to uncover new insights into its mechanisms and applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.